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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of two important energetic

materials: nitrourea and nitroguanidine. Both compounds have significant applications in

military and industrial explosives, and a thorough understanding of their properties is crucial for

research and development in these fields. This document presents a side-by-side comparison

of their explosive performance, chemical stability, synthesis, and safety profiles, supported by

experimental data and detailed methodologies.

Executive Summary
Nitrourea and nitroguanidine are both powerful explosives, but they exhibit distinct

characteristics that make them suitable for different applications. Nitroguanidine is known for its

remarkable insensitivity to shock and friction, making it a key component in insensitive

munitions and propellants. Nitrourea, while more sensitive, offers a higher detonation velocity

under certain conditions. This guide will delve into the quantitative differences in their

performance and properties to provide a clear understanding of their respective advantages

and disadvantages.

Physical and Chemical Properties
A fundamental understanding of the physical and chemical properties of these explosives is

essential for their safe handling and application.
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Property Nitrourea Nitroguanidine

Chemical Formula CH₃N₃O₃ CH₄N₄O₂

Molar Mass 105.05 g/mol [1] 104.07 g/mol [2]

Appearance
Colorless to white crystalline

solid[1]
Colorless crystalline solid[3]

Density 1.73 g/cm³[1] 1.77 g/cm³

Explosive Performance
The performance of an explosive is characterized by several key parameters, including its

velocity of detonation, detonation pressure, and sensitivity to initiation.

Performance Parameter Nitrourea Nitroguanidine

Velocity of Detonation (VoD) 6860 m/s (at 1.73 g/cm³)[4] 8200 m/s (at 1.70 g/cm³)

Detonation Pressure (PCJ) Calculated: ~23.5 GPa 30.7 GPa[5]

Impact Sensitivity Medium[1] Low

Friction Sensitivity Low[1] Insensitive

Note on Detonation Pressure of Nitrourea: An experimental value for the detonation pressure

of nitrourea is not readily available in the literature. The value provided is a theoretical

calculation based on its detonation velocity and density using the Chapman-Jouguet theory.

Synthesis and Production
The methods of synthesis for nitrourea and nitroguanidine differ significantly in their precursors

and reaction conditions.

Synthesis of Nitrourea
Nitrourea is typically synthesized through the nitration of urea nitrate. This process involves

the dehydration of urea nitrate using a strong dehydrating agent like concentrated sulfuric acid

at low temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1361781?utm_src=pdf-body-img
https://www.benchchem.com/product/b1361781?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Nitrourea
https://pubchem.ncbi.nlm.nih.gov/compound/Nitroguanidine
https://apps.dtic.mil/sti/tr/pdf/AD0019295.pdf
https://en.wikipedia.org/wiki/Table_of_explosive_detonation_velocities
https://pmc.ncbi.nlm.nih.gov/articles/PMC6804259/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6804259/
https://www.benchchem.com/product/b1361781#comparative-analysis-of-nitrourea-and-nitroguanidine-as-explosives
https://www.benchchem.com/product/b1361781#comparative-analysis-of-nitrourea-and-nitroguanidine-as-explosives
https://www.benchchem.com/product/b1361781#comparative-analysis-of-nitrourea-and-nitroguanidine-as-explosives
https://www.benchchem.com/product/b1361781#comparative-analysis-of-nitrourea-and-nitroguanidine-as-explosives
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1361781?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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